Cas no 923379-73-1 (N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide)

• Product Name: N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide
• CAS No: 923379-73-1
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 5448284
• Update Time: 2025-06-08

N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[[2-(4-methylphenyl)acetyl]amino]thiophene-3-carboxamide
• N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide

• Inchi： 1S/C15H16N2O2S/c1-10-3-5-11(6-4-10)9-13(18)17-15-12(7-8-20-15)14(19)16-2/h3-8H,9H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： MQORFNGGIANCSQ-UHFFFAOYSA-N
• SMILES： C1(NC(CC2=CC=C(C)C=C2)=O)SC=CC=1C(NC)=O

Additional information on N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide

Comprehensive Overview of N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide (CAS No. 923379-73-1)

N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide (CAS No. 923379-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiophene and acetamide functional groups, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its molecular structure, which combines a methylphenyl moiety with a carboxamide group, offering versatile reactivity and binding properties.

In recent years, the demand for N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide has increased due to its relevance in targeted drug delivery and enzyme inhibition studies. The compound's ability to interact with biological targets makes it a candidate for investigating anti-inflammatory and antimicrobial properties. Its CAS No. 923379-73-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide involves multi-step organic reactions, often starting with thiophene-3-carboxylic acid derivatives. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rise of AI-driven drug discovery, this compound is also being analyzed computationally to predict its bioactivity and toxicity profiles.

One of the trending topics associated with CAS No. 923379-73-1 is its potential role in personalized medicine. With the increasing focus on precision healthcare, researchers are examining how this compound could be tailored to individual patient needs. Additionally, its thiophene core aligns with the search for sustainable chemistry solutions, as it can be derived from renewable resources.

From an industrial perspective, N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide is often discussed in the context of patent literature and intellectual property. Companies are investing in novel synthesis methods to optimize yield and reduce environmental impact, addressing the global push for green chemistry. Its carboxamide functionality also makes it a subject of interest in polymer science, where it could contribute to the development of advanced materials.

In summary, N-methyl-2-2-(4-methylphenyl)acetamidothiophene-3-carboxamide (CAS No. 923379-73-1) represents a multifaceted compound with broad applications in pharmaceuticals, biotechnology, and material science. Its structural complexity and functional diversity continue to inspire innovation, making it a key focus in contemporary scientific research.